Toxicological Profile of 1,2,3,4,6,7,8-Heptachlorodibenzofuran (HpCDF): A Technical Guide
Toxicological Profile of 1,2,3,4,6,7,8-Heptachlorodibenzofuran (HpCDF): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,2,3,4,6,7,8-Heptachlorodibenzofuran (HpCDF) is a polychlorinated dibenzofuran (B1670420) (PCDF), a class of persistent organic pollutants. These compounds are not intentionally produced but are formed as byproducts in various industrial processes, such as waste incineration and the manufacturing of certain chemicals.[1] Like other dioxin-like compounds, the toxicity of HpCDF is primarily mediated through the activation of the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor. This interaction initiates a cascade of downstream events leading to a wide range of toxicological effects. This guide provides a comprehensive overview of the toxicological profile of HpCDF, focusing on its physicochemical properties, toxicokinetics, toxicodynamics, and carcinogenic potential, with an emphasis on quantitative data and experimental methodologies.
Physicochemical Properties
A summary of the key physicochemical properties of 1,2,3,4,6,7,8-Heptachlorodibenzofuran is presented in the table below. These properties influence its environmental fate, bioavailability, and toxicokinetics.
| Property | Value | Reference |
| CAS Number | 67562-39-4 | [2][3][4][5] |
| Molecular Formula | C₁₂HCl₇O | [2][3][4] |
| Molecular Weight | 409.31 g/mol | [2][3] |
| Appearance | Solid | [3] |
| Solubility | Slightly soluble in chloroform (B151607) and methanol (B129727) upon heating. | [3] |
| Synonyms | 1,2,3,4,6,7,8-HpCDF, PCDF 131 | [2][3] |
Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)
Detailed toxicokinetic data for 1,2,3,4,6,7,8-HpCDF are limited. However, studies on related polychlorinated dibenzofurans (PCDFs) and dioxins provide insights into its likely ADME profile.
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Absorption: Like other PCDFs, HpCDF is expected to be well-absorbed following oral ingestion due to its lipophilic nature. Dermal and inhalation absorption are also potential routes of exposure, particularly in occupational settings.
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Distribution: Following absorption, HpCDF is likely to distribute to and accumulate in lipid-rich tissues, such as the liver and adipose tissue.
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Metabolism: The metabolism of highly chlorinated dibenzofurans is generally slow. It is anticipated that HpCDF undergoes limited metabolism, primarily mediated by cytochrome P450 enzymes.
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Excretion: Excretion of HpCDF and its metabolites is expected to be slow, with the primary route being fecal excretion. Due to its persistence and bioaccumulative nature, it can have a long biological half-life.
Toxicodynamics: Mechanism of Action
The primary mechanism of toxicity for 1,2,3,4,6,7,8-HpCDF is mediated through its binding to and activation of the Aryl Hydrocarbon Receptor (AhR) .[1]
Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
The AhR is a ligand-activated transcription factor that resides in the cytoplasm in an inactive complex with several chaperone proteins, including heat shock protein 90 (Hsp90), AhR-interacting protein (AIP), and p23.
Upon binding of a ligand like HpCDF, the AhR complex undergoes a conformational change, leading to its translocation into the nucleus. In the nucleus, AhR dissociates from its chaperone proteins and forms a heterodimer with the AhR nuclear translocator (ARNT). This AhR-ARNT complex then binds to specific DNA sequences known as dioxin-responsive elements (DREs) in the promoter regions of target genes. This binding initiates the transcription of a battery of genes, including those encoding for cytochrome P450 enzymes like CYP1A1 and CYP1B1, leading to altered cellular function and toxicity.[1]
Toxicological Data
Specific quantitative toxicity data for 1,2,3,4,6,7,8-HpCDF is limited. The following tables summarize available data for HpCDF and its closely related congener, 1,2,3,4,6,7,8-Heptachlorodibenzo-p-dioxin (HpCDD), which shares a similar structure and mechanism of action.
Table 1: Acute and Subchronic Toxicity of 1,2,3,4,6,7,8-Heptachlorodibenzofuran (HpCDF)
| Endpoint | Species | Route | Value | Units | Reference |
| ED50 (Immunotoxicity - PFC/spleen) | Mouse | Intraperitoneal | 0.011 | µmol/kg | [6] |
| ED50 (Immunotoxicity - PFC/10⁶ cells) | Mouse | Intraperitoneal | 0.018 | µmol/kg | [6] |
| ED50 (AHH Induction) | Mouse | Intraperitoneal | 0.11 | µmol/kg | [6] |
| ED50 (EROD Induction) | Mouse | Intraperitoneal | 0.315 | µmol/kg | [6] |
Table 2: Carcinogenicity of 1,2,3,4,6,7,8-Heptachlorodibenzofuran (HpCDF)
| Parameter | Value | Units | Reference |
| Inhalation Unit Risk | 3.8 E-1 | (µ g/cubic meter)⁻¹ | [5] |
| Inhalation Slope Factor | 1.3 E+3 | (mg/kg-day)⁻¹ | [5] |
| Oral Slope Factor | 1.3 E+3 | (mg/kg-day)⁻¹ | [5] |
Experimental Protocols
Key aspects of a typical protocol would include:
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Test System: A rodent species (e.g., Sprague-Dawley rats) is commonly used.
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Dose Administration: The test substance is typically administered by oral gavage.
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Dose Levels: A control group and at least three dose levels are used to establish a dose-response relationship.
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Endpoints: A comprehensive set of endpoints are evaluated, including clinical observations, body and organ weights, hematology, clinical chemistry, and histopathology of major tissues and organs.
Conclusion
1,2,3,4,6,7,8-Heptachlorodibenzofuran is a persistent and toxic environmental contaminant. Its primary mechanism of toxicity involves the activation of the aryl hydrocarbon receptor, leading to a wide array of adverse health effects. While specific quantitative toxicological data for HpCDF are limited, information from closely related congeners provides a basis for assessing its potential hazards. Further research is needed to fully characterize the toxicological profile of this compound and to establish definitive no-observed-adverse-effect levels and lowest-observed-adverse-effect levels for various endpoints. This technical guide serves as a resource for professionals in the fields of toxicology and drug development, providing a foundational understanding of the current knowledge on the toxicity of 1,2,3,4,6,7,8-Heptachlorodibenzofuran.
References
- 1. benchchem.com [benchchem.com]
- 2. 1,2,3,4,6,7,8-Heptachlorodibenzofuran | C12HCl7O | CID 38199 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. caymanchem.com [caymanchem.com]
- 4. 1,2,3,4,6,7,8-Heptachlorodibenzofuran [webbook.nist.gov]
- 5. 1,2,3,4,6,7,8-Heptachlorodibenzofuran - OEHHA [oehha.ca.gov]
- 6. The structure-dependent effects of heptachlorodibenzofuran isomers in male C57BL/6 mice: immunotoxicity and monooxygenase enzyme induction - PubMed [pubmed.ncbi.nlm.nih.gov]
